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  4. (3S,5R,6S,10R)-3-(3-Furanyl)-10-methyl-7-(1-methylethylidene)-1-oxo-2-oxaspiro[4.5]decane-6-propioni
(3S,5R,6S,10R)-3-(3-Furanyl)-10-methyl-7-(1-methylethylidene)-1-oxo-2-oxaspiro[4.5]decane-6-propioni (3S,5R,6S,10R)-3-(3-Furanyl)-10-methyl-7-(1-methylethylidene)-1-oxo-2-oxaspiro[4.5]decane-6-propioni
Brand Name: Vulcanchem
CAS No.: 102904-56-3
VCID: VC0025286
InChI: InChI=1S/C20H26O5/c1-12(2)15-5-4-13(3)20(16(15)6-7-18(21)22)10-17(25-19(20)23)14-8-9-24-11-14/h8-9,11,13,16-17H,4-7,10H2,1-3H3,(H,21,22)/t13-,16+,17+,20-/m1/s1
SMILES: CC1CCC(=C(C)C)C(C12CC(OC2=O)C3=COC=C3)CCC(=O)O
Molecular Formula: C20H26O5
Molecular Weight: 346.423

(3S,5R,6S,10R)-3-(3-Furanyl)-10-methyl-7-(1-methylethylidene)-1-oxo-2-oxaspiro[4.5]decane-6-propioni

CAS No.: 102904-56-3

Main Products

VCID: VC0025286

Molecular Formula: C20H26O5

Molecular Weight: 346.423

(3S,5R,6S,10R)-3-(3-Furanyl)-10-methyl-7-(1-methylethylidene)-1-oxo-2-oxaspiro[4.5]decane-6-propioni - 102904-56-3

CAS No. 102904-56-3
Product Name (3S,5R,6S,10R)-3-(3-Furanyl)-10-methyl-7-(1-methylethylidene)-1-oxo-2-oxaspiro[4.5]decane-6-propioni
Molecular Formula C20H26O5
Molecular Weight 346.423
IUPAC Name 3-[(3S,5R,6S,10R)-3-(furan-3-yl)-10-methyl-1-oxo-7-propan-2-ylidene-2-oxaspiro[4.5]decan-6-yl]propanoic acid
Standard InChI InChI=1S/C20H26O5/c1-12(2)15-5-4-13(3)20(16(15)6-7-18(21)22)10-17(25-19(20)23)14-8-9-24-11-14/h8-9,11,13,16-17H,4-7,10H2,1-3H3,(H,21,22)/t13-,16+,17+,20-/m1/s1
Standard InChIKey HXQMNSQWUMHREA-LKCJXIOFSA-N
SMILES CC1CCC(=C(C)C)C(C12CC(OC2=O)C3=COC=C3)CCC(=O)O
Last Modified Aug 20 2021
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